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Compound of Interest

Compound Name:
1-(3-Bromo-2-

hydroxyphenyl)ethanone

Cat. No.: B157580 Get Quote

Technical Guide: 1-(3-Bromo-2-
hydroxyphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the procurement, properties, and

synthesis of 1-(3-Bromo-2-hydroxyphenyl)ethanone (CAS No. 1836-05-1), a key building

block in pharmaceutical and chemical research.

Overview and Availability
1-(3-Bromo-2-hydroxyphenyl)ethanone is a substituted acetophenone derivative. Its

chemical structure, featuring a bromine and a hydroxyl group on the phenyl ring, makes it a

versatile intermediate for the synthesis of more complex molecules. The compound is

commercially available from a range of suppliers, catering to both small-scale research and

larger-scale development needs.

Supplier and Purchasing Information
The following table summarizes prominent suppliers of 1-(3-Bromo-2-
hydroxyphenyl)ethanone. Availability and pricing are subject to change and may vary based

on purity and quantity.
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Supplier Purity
Available
Quantities

Price (USD) Notes

Sigma-Aldrich 97% 250 mg, 1 g, 5 g

$28.75 (250 mg),

$34.50 (1 g),

$69.00 (5 g)[1]

Ships in 10 days

from Aldrich

Partner.[1]

BLD Pharm - - Request a Quote

Special offers

may be available

for online orders.

[2]

ChemicalBook 99% grams
Starting from

$1.00/g[3]

Connects with

various

manufacturers.

[3]

Guidechem -
1g, 5g, 10g, 50g,

100g, 500g
Request a Quote

Lists multiple

suppliers

including Hebei

Yanxi Chemical

Co.,Ltd.[4]

SynQuest

Laboratories, Inc.
- - Request a Quote

Listed on

Guidechem.[4]

Accela ChemBio

Co.,Ltd.
- - Request a Quote

Listed on

ChemicalBook.

[3]

Shanghai

Hanhong

Scientific

Co.,Ltd.

- - Request a Quote

Listed on

ChemicalBook.

[3]

Technical Specifications
Key technical data for 1-(3-Bromo-2-hydroxyphenyl)ethanone are provided below.
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Property Value Source

CAS Number 1836-05-1 [1][3][5]

Molecular Formula C8H7BrO2 [3][5]

Molecular Weight 215.04 g/mol [3][5]

Purity ≥97% to 99% [1][3]

Appearance
White to Pale-yellow to Yellow-

brown Solid or Liquid
[1]

Storage Temperature Room Temperature [1]

InChI Key
XPYYOCANFXTCKX-

UHFFFAOYSA-N
[1]

MDL Number MFCD08236725 [3]

Experimental Protocols: Synthesis
Several methods for the synthesis of 1-(3-Bromo-2-hydroxyphenyl)ethanone have been

reported. Below are summaries of common laboratory-scale preparations.

Synthesis from 2-Bromophenol
This two-step process involves the acetylation of 2-bromophenol followed by a Fries

rearrangement.

Acetylation of 2-Bromophenol: A solution of 2-bromophenol (10.0 g, 57.8 mmol) in anhydrous

dichloromethane (50 mL) is treated with acetyl chloride (5.0 g, 63.6 mmol) and triethylamine

(4.67 mL, 63.6 mmol). The reaction mixture is stirred at room temperature for 1 hour. The

solvent is then removed under reduced pressure to yield 2'-bromophenyl acetate.[3]

Fries Rearrangement: The resulting ester is dissolved in 1,2-dichlorobenzene (100 mL), and

aluminum trichloride (11.3 g, 84.9 mmol) is added. The mixture is heated to 140°C and

stirred for 3 hours.[3]
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Workup and Purification: After cooling, the reaction is quenched with ice and 10%

hydrochloric acid. The organic phase is separated, and the aqueous phase is extracted with

dichloromethane. The combined organic phases are dried and concentrated. The crude

product is purified by crystallization from hexane to remove the para-substituted by-product,

followed by silica gel column chromatography to afford the pure 1-(3-bromo-2-
hydroxyphenyl)ethanone.[3]

Bromination of 1-(2-hydroxyphenyl)ethanone
This method utilizes N-Bromosuccinimide (NBS) as a brominating agent.

Reaction Setup: N-Bromosuccinimide (5.25 g, 29.5 mmol) is added at 0°C to a mixture of 1-

(2-hydroxyphenyl)ethanone (4.00 g, 29.5 mmol) and diisopropylamine (0.42 mL, 2.95 mmol)

in carbon disulfide (50 mL).[4]

Reaction Execution: The mixture is stirred for 1 hour at room temperature.[4]

Workup and Purification: Water is added to the reaction mixture, and the product is extracted

with ethyl acetate. The organic extract is washed, dried, and concentrated. The residue is

then purified by silica gel column chromatography to yield the final product.[4]

Related Signaling Pathway Analysis
While direct studies on the signaling pathways affected by 1-(3-Bromo-2-
hydroxyphenyl)ethanone are limited, research on a structurally related compound, 1-(5-

bromo-2-hydroxy-4-methoxyphenyl)ethanone [SE1], provides insights into potential biological

activities. This compound has been shown to suppress pro-inflammatory responses in

activated microglia by inhibiting the NF-κB and MAPK signaling pathways.[6] The inhibition of

these pathways leads to a reduction in the production of inflammatory mediators such as nitric

oxide, prostaglandin E2, and various pro-inflammatory cytokines.[6]
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Caption: Inhibition of pro-inflammatory pathways by a related compound.

Procurement Workflow
The process of acquiring 1-(3-Bromo-2-hydroxyphenyl)ethanone for research purposes

typically follows the workflow illustrated below.
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Caption: General workflow for chemical procurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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